1-(1-benzofuran-2-ylcarbonyl)-4-(2,3-dimethylphenyl)piperazine

• IUPAC Name: 1-benzofuran-2-yl-[4-(2,3-dimethylphenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C21H22N2O2/c1-15-6-5-8-18(16(15)2)22-10-12-23(13-11-22)21(24)20-14-17-7-3-4-9-19(17)25-20/h3-9,14H,10-13H2,1-2H3
• InChI Key: BQPWFDSYFALDMC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2CCN(CC2)C(=O)C3=CC4=CC=CC=C4O3)C
• Molecular Formula: C21H22N2O2
• Molecular Weight: 334.4 g/mol

Description

1-(1-benzofuran-2-ylcarbonyl)-4-(2,3-dimethylphenyl)piperazine is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound is commonly referred to as BZP, and it belongs to the class of piperazine derivatives. BZP is a psychoactive compound, which means that it has the ability to affect the central nervous system.

Mechanism of Action

The mechanism of action of BZP involves its ability to bind to and activate specific receptors in the central nervous system. BZP has been shown to bind to serotonin and dopamine receptors, which are important in regulating mood and behavior. BZP also affects the release of these neurotransmitters, which can lead to changes in mood and behavior.
Biochemical and Physiological Effects:
BZP has been shown to have various biochemical and physiological effects on the body. It has been shown to increase heart rate, blood pressure, and body temperature. BZP has also been shown to affect the release of hormones such as cortisol, which is important in regulating stress responses.

Advantages and Limitations for Lab Experiments

One advantage of using BZP in lab experiments is its ability to mimic the effects of other psychoactive compounds such as amphetamines and MDMA. This makes BZP a useful tool for studying the effects of these compounds on the central nervous system. However, one limitation of using BZP is its potential to cause adverse effects on the body, such as increased heart rate and blood pressure.

Future Directions

There are many potential future directions for research involving BZP. One area of interest is its potential use in the treatment of mental health disorders such as depression and anxiety. BZP has been shown to affect the release of neurotransmitters such as serotonin, which are important in regulating mood. Another potential area of research is its use as a tool to study the effects of other psychoactive compounds on the central nervous system.
Conclusion:
In conclusion, 1-(1-benzofuran-2-ylcarbonyl)-4-(2,3-dimethylphenyl)piperazine is a chemical compound that has gained attention in the scientific community due to its potential applications in research. BZP has been extensively studied for its potential applications in the study of the central nervous system. While there are limitations to its use, BZP remains a useful tool for studying the effects of psychoactive compounds on the body. With continued research, BZP may prove to be a valuable tool in the treatment of mental health disorders and the study of the central nervous system.

Scientific Research Applications

BZP has been extensively studied for its potential applications in scientific research. One of the most notable applications is its use as a tool to study the central nervous system. BZP has been shown to affect the release of neurotransmitters such as dopamine, serotonin, and noradrenaline, which are important in regulating mood, behavior, and cognition.